4-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2-methylbenzene-1-sulfonamide

• IUPAC Name: 4-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2-methylbenzenesulfonamide
• InChI: InChI=1S/C14H18FNO3S/c1-11-9-12(15)5-6-13(11)20(18,19)16-10-14(17)7-3-2-4-8-14/h3,5-7,9,16-17H,2,4,8,10H2,1H3
• InChI Key: ZSCKAJMNVTVOHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)NCC2(CCCC=C2)O
• Molecular Formula: C14H18FNO3S
• Molecular Weight: 299.36 g/mol

Description

4-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2-methylbenzene-1-sulfonamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as FHCMC and has been the subject of several studies due to its unique properties.

Scientific Research Applications

Selective Cyclooxygenase-2 Inhibitors

A study conducted by Hashimoto et al. (2002) explored the synthesis and evaluation of 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives as selective cyclooxygenase-2 (COX-2) inhibitors. Introduction of a fluorine atom notably increased COX-1/COX-2 selectivity, identifying a potent and highly selective orally active COX-2 inhibitor, JTE-522, for the treatment of rheumatoid arthritis, osteoarthritis, and acute pain (Hashimoto et al., 2002).

Supramolecular Chemistry and Drug Design

Basílio et al. (2013) discussed p-Sulfonatocalixarenes, macrocyclic molecules with the ability to form inclusion complexes with cationic and neutral species. These compounds have emerged as significant receptors in supramolecular chemistry, with potential applications in the design of novel amphiphiles and supramolecular amphiphiles (Basílio et al., 2013).

Anticancer and Antimicrobial Agents

Debbabi et al. (2017) described the synthesis of novel sulfonamides with biologically active pyridine and their evaluation as efficient anticancer and antimicrobial agents. The compounds exhibited significant activity against cancer cell lines and gram-negative bacteria, underscoring the potential of sulfonamide derivatives in therapeutic applications (Debbabi et al., 2017).

Inhibition of Tumor-Associated Isozyme

Ilies et al. (2003) synthesized two series of halogenated sulfonamides and investigated them as inhibitors of the tumor-associated isozyme carbonic anhydrase IX, showing distinct inhibition profiles. This study suggests the potential for designing more potent and selective inhibitors as antitumor agents (Ilies et al., 2003).

Electronic Properties and Synthesis

Mahmood et al. (2016) synthesized sulfonamides derivatives and characterized them using spectroscopic techniques and density functional theory calculations. This work provides insight into the molecular and electronic structures of sulfonamide compounds, useful for predicting the stability and reactivity of new derivatives (Mahmood et al., 2016).